Asenapine maleate
Asenapine maleate
Asenapine maleate(cas 85650-56-2) is an atypical antipsychotic developed for the treatment of schizophrenia and acute mania associated with bipolar disorder. Preliminary data indicate that it has minimal anticholinergic and cardiovascular side effects, as well as minimal weight gain. FDA approved thisderug in August 2009.
Brand Name:
Vulcanchem
CAS No.:
85650-56-2
VCID:
VC0001840
InChI:
InChI=1S/C17H16ClNO.C4H4O4/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;5-3(6)1-2-4(7)8/h2-8,14-15H,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,15-;/m1./s1
SMILES:
CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H16ClNO.C4H4O4
Molecular Weight:
401.8 g/mol
Asenapine maleate
CAS No.: 85650-56-2
Inhibitors
VCID: VC0001840
Molecular Formula: C17H16ClNO.C4H4O4
Molecular Weight: 401.8 g/mol
Purity: > 98%
CAS No. | 85650-56-2 |
---|---|
Product Name | Asenapine maleate |
Molecular Formula | C17H16ClNO.C4H4O4 |
Molecular Weight | 401.8 g/mol |
IUPAC Name | (Z)-but-2-enedioic acid;(2S,6S)-9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),7(12),8,10,14,16-hexaene |
Standard InChI | InChI=1S/C17H16ClNO.C4H4O4/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;5-3(6)1-2-4(7)8/h2-8,14-15H,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,15-;/m1./s1 |
Standard InChIKey | GMDCDXMAFMEDAG-CHHFXETESA-N |
Isomeric SMILES | CN1C[C@H]2[C@H](C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.C(=C\C(=O)O)\C(=O)O |
SMILES | CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24.C(=CC(=O)O)C(=O)O |
Appearance | Solid powder |
Description | Asenapine maleate(cas 85650-56-2) is an atypical antipsychotic developed for the treatment of schizophrenia and acute mania associated with bipolar disorder. Preliminary data indicate that it has minimal anticholinergic and cardiovascular side effects, as well as minimal weight gain. FDA approved thisderug in August 2009. |
Purity | > 98% |
Synonyms | Org 5222; Org5222; Org-5222; HSDB 8061; HSDB-8061; HSDB8061; Asenapine; Asenapine maleate; trade names Saphris and Sycrest.;(3aS,12bS)-5-chloro-2-methyl-2,3,3a,12b-tetrahydro-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrole maleate |
Reference | 1: Managuli RS, Gourishetti K, Shenoy RR, Koteshwara KB, Reddy MS, Mutalik S. Preclinical pharmacokinetics and biodistribution studies of asenapine maleate using novel and sensitive RP-HPLC method. Bioanalysis. 2017 Jul 24. doi: 10.4155/bio-2017-0069. [Epub ahead of print] PubMed PMID: 28737445. 2: Avachat AM, Kapure SS. Asenapine maleate in situ forming biodegradable implant: an approach to enhance bioavailability. Int J Pharm. 2014 Dec 30;477(1-2):64-72. doi: 10.1016/j.ijpharm.2014.10.006. Epub 2014 Oct 8. PubMed PMID: 25305379. 3: Tarazi FI, Shahid M. Asenapine maleate: a new drug for the treatment of schizophrenia and bipolar mania. Drugs Today (Barc). 2009 Dec;45(12):865-76. doi: 1396674/dot.2009.45.12.1421561. Review. PubMed PMID: 20135021. |
PubChem Compound | 6917875 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume